Cas no 899746-07-7 (2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide)

2-Methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide is a synthetic small-molecule compound featuring a pyridazine core substituted with a morpholine moiety and linked to a benzamide scaffold. This structure imparts potential utility in medicinal chemistry and biochemical research, particularly in kinase inhibition studies or as a pharmacophore in drug discovery. The presence of the morpholine group enhances solubility and bioavailability, while the nitro and methyl substituents contribute to electronic and steric modulation, enabling selective interactions with biological targets. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) investigations and as a reference standard in analytical applications. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.
2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide structure
899746-07-7 structure
Product Name:2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide
CAS No:899746-07-7
MF:C22H21N5O4
MW:419.433244466782
CID:5487738
Update Time:2025-06-12

2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-methyl-N-[4-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-3-nitro-
    • 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide
    • Inchi: 1S/C22H21N5O4/c1-15-18(3-2-4-20(15)27(29)30)22(28)23-17-7-5-16(6-8-17)19-9-10-21(25-24-19)26-11-13-31-14-12-26/h2-10H,11-14H2,1H3,(H,23,28)
    • InChI Key: BLTMEBYKBYWIEK-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C2=NN=C(N3CCOCC3)C=C2)C=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1C

2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2724-0699-2μmol
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
2μmol
$57.0 2023-09-05
Life Chemicals
F2724-0699-5μmol
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
5μmol
$63.0 2023-09-05
Life Chemicals
F2724-0699-10μmol
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
10μmol
$69.0 2023-09-05
Life Chemicals
F2724-0699-20μmol
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
20μmol
$79.0 2023-09-05
Life Chemicals
F2724-0699-1mg
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
1mg
$54.0 2023-09-05
Life Chemicals
F2724-0699-2mg
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
2mg
$59.0 2023-09-05
Life Chemicals
F2724-0699-3mg
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
3mg
$63.0 2023-09-05
Life Chemicals
F2724-0699-4mg
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
4mg
$66.0 2023-09-05
Life Chemicals
F2724-0699-5mg
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
5mg
$69.0 2023-09-05
Life Chemicals
F2724-0699-10mg
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide
899746-07-7
10mg
$79.0 2023-09-05

2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide Related Literature

Additional information on 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide

Introduction to 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide (CAS No. 899746-07-7)

2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide (CAS No. 899746-07-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzamide class and features a unique structural arrangement that includes a morpholine and pyridazine moiety. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The molecular formula of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide is C21H21N5O3, and its molecular weight is approximately 387.41 g/mol. The compound's structure includes a nitro group, which is known for its strong electron-withdrawing properties, and a morpholine ring, which contributes to its overall polarity and solubility characteristics. These features are crucial for its biological activity and pharmacokinetic properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide has also demonstrated neuroprotective properties. Research indicates that it can reduce oxidative stress and protect neurons from damage caused by neurotoxins. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide has been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound exhibits low toxicity and good safety margins, which are essential considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory conditions. Further studies are needed to confirm these findings and to explore its potential in other therapeutic areas.

The synthesis of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide involves several steps, including the formation of the morpholine ring, the introduction of the nitro group, and the final coupling reaction to form the benzamide structure. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production.

In conclusion, 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide (CAS No. 899746-07-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with its anti-inflammatory and neuroprotective properties, make it an attractive candidate for further research and development in the pharmaceutical industry. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk